6-(pyridin-2-yl)pyridazin-3-amine
Overview
Description
“6-(pyridin-2-yl)pyridazin-3-amine” is a chemical compound with the molecular formula C9H8N4. It has a molecular weight of 172.19 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “6-(pyridin-2-yl)pyridazin-3-amine” is 1S/C9H8N4/c10-9-5-4-8(12-13-9)7-3-1-2-6-11-7/h1-6H, (H2,10,13) . This indicates the presence of a pyridazin-3-amine group attached to a pyridin-2-yl group.Physical And Chemical Properties Analysis
“6-(pyridin-2-yl)pyridazin-3-amine” is a powder at room temperature .Scientific Research Applications
Medicinal Chemistry c-Met Inhibition
6-(pyridin-2-yl)pyridazin-3-amine has been utilized in medicinal chemistry, particularly for its potential as a c-Met inhibitor. c-Met is a protein that has been identified as a potential target for cancer therapy due to its role in cell growth and survival. The compound’s structure allows it to interact with the c-Met receptor, potentially inhibiting its activity and affecting tumor growth and proliferation .
Medicinal Chemistry GABA A Modulating Activity
Another application in medicinal chemistry is the modulation of GABA A receptors. These receptors are responsible for mediating the inhibitory effects of gamma-aminobutyric acid (GABA) in the central nervous system. Compounds like 6-(pyridin-2-yl)pyridazin-3-amine may influence these receptors, which can be beneficial for treating conditions such as anxiety, epilepsy, and insomnia .
Fluorescent Probes
The compound’s structure also lends itself to applications as fluorescent probes. Fluorescent probes are used in various scientific research fields to study biological processes by emitting fluorescence in response to specific stimuli or conditions. The unique properties of 6-(pyridin-2-yl)pyridazin-3-amine can make it suitable for such applications .
Structural Units of Polymers
In materials science, 6-(pyridin-2-yl)pyridazin-3-amine can be used as a structural unit within polymers. Its molecular structure can contribute to the physical properties of polymers, such as thermal stability, mechanical strength, and chemical resistance .
Anti-Tubercular Activity
Research has shown that derivatives of 6-(pyridin-2-yl)pyridazin-3-amine have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra, indicating its potential use in developing new treatments for tuberculosis .
Cardiotonic Activity
Pyridazinones, including derivatives of 6-(pyridin-2-yl)pyridazin-3-amine, have shown cardiotonic activity, which could be beneficial in treating heart failure by improving heart muscle contractions and overall cardiac function .
Anti-Inflammatory and Analgesic Activity
Derivatives of this compound have also been tested for their anti-inflammatory and analgesic activities, suggesting its use in pain management and inflammation control .
Pharmacological Activities
A diverse range of pharmacological activities has been associated with pyridazinones, such as bronchodilatory, antiulcer, antidiabetic, and antiplatelet activities. This indicates that 6-(pyridin-2-yl)pyridazin-3-amine could play a role in developing treatments across various medical conditions .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit theserine/threonine protein kinase PLK4 . PLK4 is a master regulator of centriole duplication, which is significant for maintaining genome integrity . Due to the detection of PLK4 overexpression in a variety of cancers, PLK4 has been identified as a candidate anticancer target .
Mode of Action
Similar compounds have been shown to inhibit the activity of their target proteins, leading to changes in cellular processes .
Biochemical Pathways
Inhibition of plk4 can disrupt centriole duplication, which is crucial for cell division and genome integrity . This disruption can lead to downstream effects such as cell cycle arrest and apoptosis, particularly in cancer cells where PLK4 is often overexpressed .
Pharmacokinetics
Similar compounds have been shown to exhibit good plasma stability . These properties can impact the bioavailability of the compound, influencing its effectiveness as a therapeutic agent.
Result of Action
Inhibition of plk4 can lead to cell cycle arrest and apoptosis, particularly in cancer cells where plk4 is often overexpressed . This can result in the reduction of tumor growth and potentially the regression of the disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(pyridin-2-yl)pyridazin-3-amine involves the reaction of 2-chloropyridine-3,6-diamine with 2-cyanopyridine in the presence of a base to form the intermediate 6-(pyridin-2-yl)pyridazin-3-one, which is then reduced to the final product using a reducing agent such as sodium borohydride.", "Starting Materials": ["2-chloropyridine-3,6-diamine", "2-cyanopyridine", "base", "reducing agent (e.g. sodium borohydride)"], "Reaction": ["Step 1: React 2-chloropyridine-3,6-diamine with 2-cyanopyridine in the presence of a base (e.g. potassium carbonate) in a solvent (e.g. DMF) to form the intermediate 6-(pyridin-2-yl)pyridazin-3-one.", "Step 2: Reduce the intermediate 6-(pyridin-2-yl)pyridazin-3-one using a reducing agent (e.g. sodium borohydride) in a solvent (e.g. ethanol) to form the final product 6-(pyridin-2-yl)pyridazin-3-amine."] } | |
CAS RN |
1159817-09-0 |
Product Name |
6-(pyridin-2-yl)pyridazin-3-amine |
Molecular Formula |
C9H8N4 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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